1-{4-[2-(Benzhydryloxy)ethoxy]-4-methyl-2-pentynyl}piperidine

• Molecular Formula: C26H33NO2
• Molecular Weight: 391.5 g/mol
• IUPAC Name: 1-[4-(2-benzhydryloxyethoxy)-4-methylpent-2-ynyl]piperidine
• InChI: InChI=1S/C26H33NO2/c1-26(2,17-12-20-27-18-10-5-11-19-27)29-22-21-28-25(23-13-6-3-7-14-23)24-15-8-4-9-16-24/h3-4,6-9,13-16,25H,5,10-11,18-22H2,1-2H3
• InChI Key: NDBWIVOTAIDHPM-UHFFFAOYSA-N
• SMILES: CC(C)(C#CCN1CCCCC1)OCCOC(C2=CC=CC=C2)C3=CC=CC=C3

Description

1-{4-[2-(Benzhydryloxy)ethoxy]-4-methyl-2-pentynyl}piperidine is a chemical compound that has gained significant attention in the field of scientific research due to its potential therapeutic applications. This compound belongs to the class of piperidine derivatives and has been found to exhibit various biochemical and physiological effects.

Mechanism of Action

The exact mechanism of action of 1-{4-[2-(Benzhydryloxy)ethoxy]-4-methyl-2-pentynyl}piperidine is not fully understood. However, it has been reported to act as an inhibitor of acetylcholinesterase, an enzyme that breaks down the neurotransmitter acetylcholine. This inhibition leads to an increase in the concentration of acetylcholine in the brain, which is believed to be beneficial in the treatment of neurological disorders.
Biochemical and Physiological Effects:
1-{4-[2-(Benzhydryloxy)ethoxy]-4-methyl-2-pentynyl}piperidine has been found to exhibit various biochemical and physiological effects. It has been reported to have anti-inflammatory and analgesic properties, which make it a potential candidate for the treatment of pain and inflammation. Furthermore, it has been found to have antitumor properties, which make it a potential candidate for the treatment of cancer. Additionally, it has been reported to have potential applications in the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease.

Advantages and Limitations for Lab Experiments

One of the advantages of using 1-{4-[2-(Benzhydryloxy)ethoxy]-4-methyl-2-pentynyl}piperidine in lab experiments is its potential therapeutic applications. This makes it a valuable compound for the development of new drugs and therapies. However, one of the limitations of using this compound is its complex synthesis method, which may make it difficult to produce in large quantities.

Future Directions

Research on 1-{4-[2-(Benzhydryloxy)ethoxy]-4-methyl-2-pentynyl}piperidine is ongoing, and there are many potential future directions for this compound. One of the future directions is the development of new drugs and therapies based on this compound. Additionally, further research is needed to fully understand the mechanism of action of this compound and its potential applications in the treatment of neurological disorders. Furthermore, research on the synthesis of this compound is ongoing, and there may be new and more efficient synthesis methods in the future.

Synthesis Methods

The synthesis of 1-{4-[2-(Benzhydryloxy)ethoxy]-4-methyl-2-pentynyl}piperidine involves the reaction of 4-methyl-2-pentyn-1-ol with benzhydryl chloride in the presence of potassium carbonate. The resulting product is then reacted with 4-piperidinol in the presence of sodium hydride to yield 1-{4-[2-(Benzhydryloxy)ethoxy]-4-methyl-2-pentynyl}piperidine. This synthesis method has been reported in various scientific journals and has been found to be efficient and reliable.

Scientific Research Applications

1-{4-[2-(Benzhydryloxy)ethoxy]-4-methyl-2-pentynyl}piperidine has been extensively studied for its potential therapeutic applications. It has been found to exhibit various biological activities such as anti-inflammatory, analgesic, and antitumor properties. Furthermore, it has been reported to have potential applications in the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease. Research on this compound is ongoing, and it is expected to have more therapeutic applications in the future.